![molecular formula C20H20N4O3 B5517244 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-1-(4-methylphenyl)-2-piperazinone](/img/structure/B5517244.png)
4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-1-(4-methylphenyl)-2-piperazinone
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Overview
Description
4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-1-(4-methylphenyl)-2-piperazinone is a useful research compound. Its molecular formula is C20H20N4O3 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.15354051 g/mol and the complexity rating of the compound is 549. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Screening
The compound 4-[5-(1H-imidazol-1-ylmethyl)-2-furoyl]-1-(4-methylphenyl)-2-piperazinone, due to its structural complexity, plays a significant role in the synthesis and biological screening of various chemical entities. Research indicates that compounds with similar structures have been synthesized and assessed for their biological activities against different bacterial and fungal strains. For instance, derivatives of piperazine-1-yl-aroylamino and aryl sulphonamide have been studied, showing moderate activity in antimicrobial screenings at concentrations of 50µg/ml, underscoring the potential of such compounds in developing antimicrobial agents (J.V.Guna, V.N.Patolia, A.U.Patel, D.M.Purohit, 2009).
Antidepressant and Antianxiety Activities
Another aspect of research focuses on the compound's potential in treating mental health disorders. Novel derivatives of piperazine compounds have been synthesized and evaluated for their antidepressant activities using behavioral tests in mice. Certain derivatives have demonstrated significant antidepressant and antianxiety effects, highlighting the potential therapeutic applications of these compounds in mental health treatment (J. Kumar, G. Chawla, M. Akhtar, Kapendra Sahu, V. Rathore, S. Sahu, 2017).
Antimicrobial and Antifungal Studies
The structural features of this compound facilitate the synthesis of derivatives with potent antimicrobial properties. Studies have demonstrated that specific piperazine derivatives exhibit excellent antibacterial and antifungal activities, comparable to standard drugs, which positions them as promising candidates for new antimicrobial agents (R. Rajkumar, A. Kamaraj, K. Krishnasamy, 2014).
Anti-inflammatory Activities
Research into the anti-inflammatory properties of related compounds has yielded novel sets of derivatives that show significant in-vitro and in-vivo anti-inflammatory activities. These findings suggest the potential of such compounds in developing new anti-inflammatory treatments (Aejaz Ahmed, K. Molvi, G. J. Khan, 2017).
Antibacterial Biofilm and Enzyme Inhibition
Recent studies have also explored the use of piperazine derivatives as potent bacterial biofilm inhibitors. Certain compounds have shown effective biofilm inhibition activities and have exhibited inhibitory actions against crucial bacterial enzymes, offering a new avenue for tackling antibiotic resistance (Ahmed E. M. Mekky, S. Sanad, 2020).
Mechanism of Action
Future Directions
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities and there are different examples of commercially available drugs in the market which contains 1, 3-diazole ring . This suggests that there is a great potential for future research and development in this area.
Properties
IUPAC Name |
4-[5-(imidazol-1-ylmethyl)furan-2-carbonyl]-1-(4-methylphenyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3/c1-15-2-4-16(5-3-15)24-11-10-23(13-19(24)25)20(26)18-7-6-17(27-18)12-22-9-8-21-14-22/h2-9,14H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVOILHWHFCLIGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(CC2=O)C(=O)C3=CC=C(O3)CN4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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